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Abstract
Avellanin B, a cyclic pentapeptide of fungal origin, has garnered interest within the scientific

community for its distinct biological activities. This technical guide provides a comprehensive

overview of the chemical structure of Avellanin B, alongside available quantitative data and

experimental methodologies for its study. Visual diagrams generated using Graphviz are

included to illustrate its structure and the general workflow for its isolation and characterization,

offering a valuable resource for researchers in natural product chemistry and drug discovery.

Chemical Structure of Avellanin B
Avellanin B is a fungal metabolite characterized as a cyclic peptide.[1][2] Its molecular formula

is C30H37N5O5, and it has a molecular weight of 547.65 g/mol .[1] The structure consists of

five amino acid residues linked in a cyclic arrangement.

The chemical structure of Avellanin B can be represented by the following diagram, which

illustrates the sequence and connectivity of its constituent amino acid residues.
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Figure 1: Chemical structure representation of Avellanin B.

Quantitative Data
The following table summarizes the key quantitative data available for Avellanin B and the

related compound, Avellanin A.

Compound Molecular Formula
Molecular Weight (
g/mol )

Biological Activity

Avellanin B C30H37N5O5 547.65[1] Pressor effect[1]

Avellanin A C31H39N5O5 561.7[3]
Increases blood

pressure[3]

Experimental Protocols
The isolation and structural elucidation of Avellanins typically involve a series of

chromatographic and spectroscopic techniques, as described in studies of related compounds.

[4]

Isolation of Avellanins
A general protocol for the isolation of Avellanins from fungal cultures is as follows:
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Cultivation: The producing fungus, such as Hamigera avellanea, is cultivated in a suitable

liquid medium on a rotary shaker.[5]

Extraction: The whole culture broth is extracted with an organic solvent, typically ethyl

acetate.[2][5]

Chromatography: The crude extract is subjected to column chromatography, followed by

High-Performance Liquid Chromatography (HPLC) for purification of the individual Avellanin

compounds.[5]

Structural Elucidation
The determination of the chemical structure of Avellanins involves the following analytical

methods:

Mass Spectrometry (MS): High-resolution electrospray ionization time-of-flight mass

spectrometry (HR-ESITOFMS) is used to determine the exact molecular weight and

molecular formula.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR data provide detailed

information about the chemical environment of the atoms within the molecule, which is

crucial for determining the connectivity of the amino acid residues.[5]

Marfey's Method: This method is employed to determine the absolute stereochemistry of the

constituent amino acids after acid hydrolysis of the cyclic peptide.[4]

The general workflow for the isolation and characterization of Avellanins is depicted in the

following diagram.
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Figure 2: Isolation and characterization workflow.

Biological Activity
Avellanin B has been reported to exhibit a pressor effect, indicating it can increase blood

pressure. Other members of the Avellanin family have demonstrated a range of biological

activities, including insecticidal and antibacterial properties.[2][5] For instance, Avellanin C has

been identified as an inhibitor of quorum-sensing signaling in Staphylococcus aureus.[5] More

recently discovered Avellanins have also shown antimalarial activity.[4][6]
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Further research into the specific mechanisms of action and potential signaling pathways

affected by Avellanin B is warranted to fully understand its pharmacological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1666145?utm_src=pdf-body
https://www.benchchem.com/product/b1666145?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/avellanin-b.html
https://www.researchgate.net/figure/Structures-of-avellanins_fig2_276072276
https://pubchem.ncbi.nlm.nih.gov/compound/Avellanin-A
https://pubs.acs.org/doi/abs/10.1021/acs.jnatprod.4c00740?ai=55b&mi=0&af=R
https://www.researchgate.net/publication/276072276_Avellanin_C_an_inhibitor_of_quorum-sensing_signaling_in_Staphylococcus_aureus_from_Hamigera_ingelheimensis
https://www.semanticscholar.org/paper/Cyclopeptide-Avellanins-D-O-with-Antimalarial-from-Li-Chen/a9540cee5c5da399353ca5d327884d11b65ec661
https://www.semanticscholar.org/paper/Cyclopeptide-Avellanins-D-O-with-Antimalarial-from-Li-Chen/a9540cee5c5da399353ca5d327884d11b65ec661
https://www.benchchem.com/product/b1666145#what-is-the-chemical-structure-of-avellanin-b
https://www.benchchem.com/product/b1666145#what-is-the-chemical-structure-of-avellanin-b
https://www.benchchem.com/product/b1666145#what-is-the-chemical-structure-of-avellanin-b
https://www.benchchem.com/product/b1666145#what-is-the-chemical-structure-of-avellanin-b
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666145?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

